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Compound of Interest

2-Hydroxynaphthalene-5-sulfonic
Compound Name:

acid
CAS No.: 20386-27-0
Cat. No.: B3368052

Get Quote

Executive Summary & Chemical Identity

2-Hydroxynaphthalene-5-sulfonic acid is a naphthalene derivative primarily encountered as
a minor kinetic byproduct (typically <2.5% vyield) during the sulfonation of 2-naphthol.[1] Unlike
its thermodynamically stable isomers—Schaeffer’s Acid (2,6-isomer) and Crocein Acid (2,8-
isomer)—the 2,5-isomer is rarely isolated as a pure commercial commodity. Consequently, its
solubility data is best understood in the context of isomeric separation and mother liquor
retention.

Nomenclature & Isomer Alert

Researchers frequently encounter ambiguity in naphthalene sulfonate nomenclature. Ensure
you are targeting the correct isomer:
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Common ]

IUPAC Name Substituents CAS No.[2][3] Status
Name

2-
Target Hydroxynaphthal ) )

) 2-OH, 5-SOsH 20386-27-0 Minor Impurity

Compound ene-5-sulfonic

acid

6-

) Hydroxynaphthal )

Schaeffer's Acid ) 2-OH, 6-SOsH 93-01-6 Major Product

ene-2-sulfonic

acid

1-

) Hydroxynaphthal ]

L-Acid ) 1-OH, 5-SOsH 117-59-9 Dye Intermediate

ene-5-sulfonic

acid

2-
Tobias Acid Hydroxynaphthal o

2-OH, 1-SOsH 567-47-5 Kinetic Product

Precursor ene-1-sulfonic

acid

Solubility Thermodynamics & Data

While pure experimental tables for the 2,5-isomer are rare due to its transient nature in

synthesis, its solubility behavior is governed by the amphiphilic nature of the naphthalene core

balanced against the hydrophilic sulfonate group.

Comparative Solubility Landscape

In aqueous acidic media (sulfonation mixtures), the solubility order dictates the purification

strategy. The 2,5-isomer exhibits higher aqueous solubility than the 2,6-isomer (Schaeffer’s

acid), causing it to remain in the filtrate during recrystallization.

Table 1: Comparative Solubility of Naphthol Sulfonates (Aqueous, 25°C)
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Solubility ( g/100 Phase Behavior in . .
Compound . Separation Logic
mL) Acid (pH<1)
2-Hydroxy-5-sulfonic ~ High (>20 g) _ Remains in Mother
Remains Soluble _
(Target) [Inferred] Liquor
2-Hydroxy-6-sulfonic o )
Moderate (~3-5 Q) Precipitates Filtered Cake
(Schaeffer)
2-Hydroxy-1-sulfonic Isomerizes/Precipitate o
i Low (Unstable) Kinetic Control
(Oxy-Tobias) s

| 1-Hydroxy-5-sulfonic (L-Acid) | Very High (>100 g) | Soluble | Salting Out Required |

Thermodynamic Parameters of Dissolution

For the 2-hydroxynaphthalene sulfonates, dissolution is typically endothermic (

) and driven by entropy (
).
o Enthalpy of Fusion (
): ~30-40 kJ/mol (Typical for naphthalene sulfonates).
e pKa Values:

o :~-0.6 (Strong acid, fully dissociated in water).

o :~9.0-9.5 (Weakly acidic).

Experimental Protocols
Solubility Determination (Dynamic Method)

To generate precise data for your specific sample of 2-Hydroxynaphthalene-5-sulfonic acid
(or a mixture containing it), use the Dynamic Laser Monitoring Method.

Protocol:
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Preparation: Load excess solid solute into a jacketed equilibrium cell containing the solvent
(e.g., Water, 0.1 M H2SOa).

Equilibration: Stir at 400 rpm. Ramp temperature from 20°C to 80°C at 0.5°C/min.
Detection: Use a turbidity probe or laser transmissometer.
o Dissolution Point: The temperature at which transmission reaches 100% (clear solution).

o Recrystallization Point: Cool slowly; the temperature at which transmission drops (cloud
point).

Calculation: Plot

(mole fraction) vs.

. The slope corresponds to

Purification via Fractional Crystallization

This protocol isolates the stable 2,6-isomer while enriching the 2,5-isomer in the filtrate.

Sulfonation: React 2-naphthol with concentrated H2SOa4 (98%) at 95°C.

Quenching: Pour reaction mass into ice water (ratio 1:2).

Primary Filtration: Filter the precipitated 2-Hydroxynaphthalene-6-sulfonic acid (Schaeffer’s
Acid).

Filtrate Analysis: The filtrate contains the 2-Hydroxynaphthalene-5-sulfonic acid and
disulfonated byproducts.

Isolation of 2,5-Isomer (Research Scale):
o Neutralize filtrate with Ca(OH)2 to remove excess sulfate as CaSOa (gypsum).

o Filter gypsum.
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o Concentrate the filtrate under vacuum.
o Add NaCl to "salt out" the sodium sulfonate salts.

o Perform fractional recrystallization from Ethanol/Water (80:20). The 2,5-isomer salt is

typically more soluble in ethanol than the disulfonates.

Visualization: Isomer Separation Workflow

The following diagram illustrates the fate of the 2,5-isomer during standard workup procedures.
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Sulfonation Mixture

(2-Naphthol + H2S04)

T <100°C
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Filtration (Acidic)
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2-Hydroxy-5-sulfonic acid
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Caption: Separation pathway showing the retention of the high-solubility 2,5-isomer in the
mother liquor during Schaeffer's acid production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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